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Compound of Interest

Compound Name: ELA-11(human)

Cat. No.: B11770342

Essential Safety and Handling Guide for ELA-
11(human)

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for handling ELA-
11(human), a synthetic peptide for laboratory research. Adherence to these guidelines is
critical to ensure the safety of laboratory personnel and the integrity of experimental outcomes.
ELA-11(human) is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ELA-11(human) to
minimize exposure and prevent contamination.
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Activity

Required PPE

Rationale

Routine Handling &
Preparation (weighing,

dissolution)

- Safety glasses with side
shields or splash goggles-
Chemical-resistant gloves
(e.g., nitrile)- Laboratory coat

or gown

Protects eyes from splashes
and skin from accidental

contact.

Handling of Powders

- All PPE for routine handling-
Dust respirator or a properly
fitted N95 mask

Prevents inhalation of the
lyophilized powder, which can
cause respiratory tract

irritation.

Large Spills

- Full protective suit- Splash
goggles- Dust respirator or
Self-Contained Breathing
Apparatus (SCBA)- Boots-

Chemical-resistant gloves

Provides comprehensive
protection during cleanup of
significant spills to avoid

inhalation and skin contact[1].

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are crucial for both personal safety and maintaining the quality of

the peptide.

o Preparation and Weighing:

o Ensure the work area, such as a chemical fume hood or a well-ventilated laboratory

bench, is clean and uncluttered.

o Don all required PPE as outlined in the table above.

o To minimize dust inhalation, perform weighing of the powdered peptide in a fume hood or

on a bench with minimal air currents.

o Use a clean spatula and weighing paper or a weigh boat.

o Dissolution:
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o Add the appropriate sterile, high-purity solvent or buffer to the vial containing the
lyophilized peptide.

o Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, as this can
cause degradation.

e Storage:
o Lyophilized Powder: Store at -20°C in a tightly sealed container, protected from light[1].

o Reconstituted Solution: For short-term storage, keep at 2-8°C. For long-term storage,
aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at
-80°C[1].

o Clearly label all storage containers with the peptide name, concentration, date of
reconstitution, and any relevant hazard information.

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to
ensure safety and environmental compliance.

Spill Response Workflow
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Caption: Workflow for responding to a spill of ELA-11(human).
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Disposal Plan

e Unused Product and Contaminated Materials: All waste, including unused peptide,
contaminated gloves, pipette tips, and weighing paper, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.

» Final Disposal: Dispose of the chemical waste through an approved waste disposal plant, in
accordance with federal, state, and local environmental control regulations[1]. Do not
dispose of ELA-11(human) down the drain or in regular trash, as it is very toxic to aquatic
life[1].

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The
rinsed containers can then be disposed of as regular laboratory waste, following institutional
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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